Cas no 1354942-48-5 ((R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol)

• Product Name: (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol
• CAS No: 1354942-48-5
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• CID: 1056901
• PubChem ID: 71432756
• Update Time: 2025-11-02

(R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol
• (3R)-3-amino-2-methyl-5-methylsulfanylpentan-2-ol
• 1354942-48-5
• SCHEMBL16486155
• (R)-3-amino-2-methyl-5-(methylthio)pentan-2-ol
• BPZLRBFXTVALPE-ZCFIWIBFSA-N
• CS-0055712
• (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol HCl
• (3R)-3-AMINO-2-METHYL-5-(METHYLSULFANYL)PENTAN-2-OL
• DB-344860

• MDL： MFCD21332890
• Inchi： 1S/C7H17NOS/c1-7(2,9)6(8)4-5-10-3/h6,9H,4-5,8H2,1-3H3/t6-/m1/s1
• InChI Key： BPZLRBFXTVALPE-ZCFIWIBFSA-N
• SMILES： S(C)CC[C@H](C(C)(C)O)N

Computed Properties

• Exact Mass: 163.10308534g/mol
• Monoisotopic Mass: 163.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol

Comprehensive Overview of (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol (CAS No. 1354942-48-5): Properties, Applications, and Market Insights

(R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol (CAS No. 1354942-48-5) is a specialized chiral compound with significant potential in pharmaceutical and agrochemical research. This optically active amino alcohol derivative features a unique combination of functional groups, including an amino group, a methylthio moiety, and a hydroxyl group, making it a versatile intermediate for asymmetric synthesis. The (R)-enantiomer configuration is particularly valuable for creating biologically active molecules with enhanced selectivity.

The compound's molecular structure (C7H17NOS) demonstrates interesting stereochemical properties that influence its reactivity and interactions. Researchers have noted its potential as a chiral building block for drug discovery, especially in developing enzyme inhibitors and receptor modulators. Current market trends show growing demand for such high-purity chiral intermediates, driven by the pharmaceutical industry's focus on targeted therapies and personalized medicine approaches.

In synthetic applications, (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol serves as a precursor for various biologically active compounds. Its methylthio group offers unique reactivity patterns, while the amino alcohol functionality enables diverse derivatization possibilities. Recent studies highlight its utility in creating asymmetric catalysts and ligands for transition metal complexes, addressing the chemical industry's need for more efficient and selective synthetic methods.

The compound's physicochemical properties include moderate water solubility and stability under standard conditions, making it suitable for various laboratory-scale reactions. Analytical techniques such as chiral HPLC and polarimetry are typically employed to verify its enantiomeric purity, a critical parameter for research applications. Quality control protocols for 1354942-48-5 emphasize rigorous testing for optical rotation and chemical purity to meet the stringent requirements of pharmaceutical development.

From a commercial perspective, (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol represents a niche but growing segment in the fine chemicals market. Suppliers specializing in chiral compounds have reported increasing inquiries about this material, particularly from research institutions working on neurological targets and metabolic pathway modulators. The compound's pricing reflects its specialized nature and the technical challenges associated with its synthesis and purification.

Environmental and safety considerations for handling CAS 1354942-48-5 follow standard laboratory protocols for amino alcohol compounds. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines when working with this specialty chemical.

Future research directions for (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol may explore its potential in green chemistry applications and biocatalytic transformations. The compound's structural features make it an interesting candidate for developing more sustainable synthetic routes, aligning with the chemical industry's growing emphasis on environmentally friendly processes. Additionally, its application in peptide mimetics design represents another promising avenue for investigation.

For researchers sourcing 1354942-48-5, quality verification should include chiral purity analysis and structural confirmation by appropriate spectroscopic methods. Reputable suppliers typically provide comprehensive analytical data, including 1H NMR, 13C NMR, and mass spectrometry results, along with optical rotation measurements. These quality assurances are particularly important for pharmaceutical applications where enantiomeric excess directly impacts biological activity.

The synthesis of (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol typically involves asymmetric reduction strategies or resolution of racemic mixtures. Recent advances in organocatalysis have shown promise for more efficient production of this chiral building block. Process optimization continues to be an active area of research, aiming to improve yields while maintaining the high enantioselectivity required for advanced applications.

In conclusion, (R)-3-Amino-2-methyl-5-(methylthio)-2-pentanol (CAS No. 1354942-48-5) represents an important tool for modern synthetic chemistry, particularly in the development of chiral pharmaceuticals and specialty chemicals. Its unique structural features and growing application potential make it a compound of significant interest to researchers across multiple disciplines. As the demand for enantiomerically pure compounds continues to rise in the life sciences, this specialized amino alcohol is well-positioned to play an increasingly important role in cutting-edge chemical research and development.